Cas no 2228513-48-0 (2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid)

2,2-Dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid is a structurally unique cyclopropane derivative featuring a 1,2,3-triazole moiety. Its rigid cyclopropane core and heterocyclic substitution impart stability and potential reactivity, making it a valuable intermediate in synthetic chemistry. The compound’s sterically hindered carboxylic acid group offers selective functionalization opportunities, while the triazole ring enhances its utility in click chemistry and bioorthogonal applications. This molecule is particularly suited for pharmaceutical and agrochemical research, where its constrained geometry and polar functionality can influence binding interactions. Its well-defined structure and synthetic versatility make it a promising candidate for further derivatization in drug discovery and material science.

2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid structure

2228513-48-0 structure

Product Name:2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid

CAS No:2228513-48-0

MF:C₉H₁₃N₃O₂

MW:195.218421697617

CID:6255001

PubChem ID:165844113

Update Time:2025-08-05

2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid
- 2228513-48-0
- EN300-1787477
- Inchi： 1S/C9H13N3O2/c1-8(2)5-9(8,7(13)14)6-4-12(3)11-10-6/h4H,5H2,1-3H3,(H,13,14)
- InChI Key： UHBCCSIJBPPXQE-UHFFFAOYSA-N
- SMILES： OC(C1(C2=CN(C)N=N2)CC1(C)C)=O

Computed Properties

Exact Mass: 195.100776666g/mol
Monoisotopic Mass: 195.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 68Å²

2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1787477-1g	2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid	2228513-48-0	1g	$1629.0	2023-09-19
Enamine	EN300-1787477-5g	2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid	2228513-48-0	5g	$4722.0	2023-09-19
Enamine	EN300-1787477-10g	2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid	2228513-48-0	10g	$7004.0	2023-09-19
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Enamine	EN300-1787477-0.1g	2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid	2228513-48-0	0.1g	$1433.0	2023-09-19
Enamine	EN300-1787477-0.25g	2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid	2228513-48-0	0.25g	$1498.0	2023-09-19
Enamine	EN300-1787477-0.5g	2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid	2228513-48-0	0.5g	$1563.0	2023-09-19
Enamine	EN300-1787477-1.0g	2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid	2228513-48-0	1g	$1629.0	2023-06-02
Enamine	EN300-1787477-2.5g	2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid	2228513-48-0	2.5g	$3191.0	2023-09-19
Enamine	EN300-1787477-5.0g	2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid	2228513-48-0	5g	$4722.0	2023-06-02